4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C21H19ClN2OS/c22-17-9-7-16(8-10-17)21(25)23-14-19(20-6-3-13-26-20)24-12-11-15-4-1-2-5-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25)
• InChI Key: OTFCQWLEOMBXFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4
• Molecular Formula: C21H19ClN2OS
• Molecular Weight: 382.9 g/mol
• CAS No.: 898433-53-9

Description

4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H19ClN2OS and its molecular weight is 382.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity in Heterocyclic Compound Formation

Research has shown that compounds bearing indole and thiophene units are pivotal in the synthesis of diverse heterocyclic compounds. For example, studies have demonstrated the synthesis of novel heterocyclic compounds through the manipulation of thiophene derivatives, highlighting their utility in creating bioactive molecules with potential therapeutic applications (Mohareb et al., 2004).

Potential Anticancer Applications

Compounds structurally related to "4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide" have been explored for their anticancer properties. For instance, indole derivatives have been synthesized and evaluated for their potential as anticancer agents, indicating the significance of the indole moiety in medicinal chemistry and its contribution to the development of new therapeutic agents (Yılmaz et al., 2015).

Enzyme Inhibition for Therapeutic Targets

Research on bi-heterocyclic benzamides, which share structural similarities with the query compound, has revealed their potential as enzyme inhibitors. These molecules have been investigated for their inhibitory effects on enzymes like alkaline phosphatase, suggesting applications in the regulation of bone and tooth calcification, and presenting a non-toxic scaffold for medicinal development (Abbasi et al., 2019).

Molecular Structure and Computational Analysis

The structural analysis and computational studies on related compounds, such as indole-based benzamides, have provided insights into the interactions responsible for their biological activities. These studies include single crystal X-ray diffraction, Hirshfeld surface analysis, and DFT calculations, offering a comprehensive understanding of the molecular structure and its implications for biological interactions (Geetha et al., 2019).